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Compound of Interest

Compound Name: 3-Methyl-4-nitroaniline

Cat. No.: B015440 Get Quote

An In-depth Technical Guide to 3-Methyl-4-nitroaniline: Structural Formula and Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methyl-4-nitroaniline, a versatile

organic compound with significant applications in the synthesis of dyes, pigments,

pharmaceuticals, and agrochemicals.[1] This document details its structural formula, explores

its various isomers, presents key quantitative data in a structured format, and provides an

illustrative experimental protocol.

3-Methyl-4-nitroaniline: Core Compound Profile
Structural Formula:

3-Methyl-4-nitroaniline, also known as 4-nitro-m-toluidine or 5-amino-2-nitrotoluene, is an

aromatic amine.[1][2] Its structure consists of a benzene ring substituted with a methyl group,

an amino group, and a nitro group. The molecular formula is C₇H₈N₂O₂.[1][3]

Chemical Structure:

Key Properties:

Molecular Weight: 152.15 g/mol [1][3]

Appearance: Brown or off-white crystalline solid[1][2][4]
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Melting Point: 136-141 °C[1]

Applications: It serves as a crucial intermediate in the production of azo dyes and has

applications in pharmaceutical development and analytical chemistry.[1]

Isomers of Methyl-nitroaniline
The molecular formula C₇H₈N₂O₂ encompasses several structural isomers. These isomers

differ in the substitution pattern of the methyl, amino, and nitro groups on the benzene ring, or

involve methylation of the amino group. The primary isomers are detailed below.

Quantitative Data Summary
The following table summarizes key physicochemical properties of 3-Methyl-4-nitroaniline and

its common isomers for comparative analysis.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

3-Methyl-4-

nitroaniline
611-05-2 C₇H₈N₂O₂ 152.15 136-141[1]

330.0

(Predicted)[2]

2-Methyl-3-

nitroaniline
603-83-8 C₇H₈N₂O₂ 152.15 96-98

305.0 (at 760

mmHg)

4-Methyl-2-

nitroaniline
89-62-3 C₇H₈N₂O₂ 152.15 114-117 295.0

4-Methyl-3-

nitroaniline
119-32-4 C₇H₈N₂O₂ 152.15 77.5[5]

300.0

(Predicted)

2-Methyl-5-

nitroaniline
99-55-8 C₇H₈N₂O₂ 152.15 107-109 278.0

N-Methyl-2-

nitroaniline
612-28-2 C₇H₈N₂O₂ 152.15 36-38 267.0

N-Methyl-3-

nitroaniline
619-27-2 C₇H₈N₂O₂ 152.15 65-67

155.0 (at 10

mmHg)

N-Methyl-4-

nitroaniline
100-15-2 C₇H₈N₂O₂ 152.15 149-151 290.0

Experimental Protocols
Synthesis of 4-Methyl-3-nitroaniline
This protocol details the nitration of p-toluidine to synthesize 4-methyl-3-nitroaniline.[5]

Materials:

p-Toluidine (10 g)

Concentrated Sulfuric Acid (230 g total)

Concentrated Nitric Acid (7.5 g, d=1.48 g/ml)
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Ice

Solid Sodium Carbonate

Ethanol

Procedure:

Dissolve 10 g of p-toluidine in 200 g of concentrated sulfuric acid in a flask suitable for

cooling.

Cool the solution in a freezing mixture to just below 0 °C.

Prepare a nitrating mixture by combining 7.5 g of nitric acid with 30 g of concentrated sulfuric

acid.

Slowly add the nitrating mixture to the well-stirred p-toluidine solution, ensuring the

temperature is maintained at 0 °C.

After the addition is complete, allow the mixture to stand for a short period.

Pour the reaction mixture into 500 ml of ice-cold water, adding more ice as necessary to

keep the temperature below 25 °C.

Filter the solution to remove any impurities.

Dilute the filtrate to three times its original volume and neutralize it with solid sodium

carbonate, keeping the temperature as low as possible.

Collect the resulting precipitate by filtration.

Press the precipitate dry and recrystallize from ethanol.

Expected Yield: 65-70% of yellow monoclinic needles.[5]

Visualization of Isomeric Relationships
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The following diagram illustrates the structural relationship between 3-Methyl-4-nitroaniline
and its various isomers based on the substitution pattern on the aniline core structure.

Core Compound

Positional Isomers (C-Methylation) N-Methyl Isomers
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2-Methyl-5-nitroaniline

Isomer
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Isomer

N-Methyl-3-nitroaniline

Isomer

N-Methyl-4-nitroaniline

Isomer

Click to download full resolution via product page

Caption: Isomeric relationship of methyl-nitroanilines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b015440#3-methyl-4-nitroaniline-structural-formula-
and-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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